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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ecotoxicological risk profile of Pyriofenone,
a newer benzophenone fungicide, with three other widely used fungicides: Azoxystrobin (a
strobilurin), Boscalid (a carboxamide), and Epoxiconazole (a triazole). The information
presented is based on a comprehensive review of publicly available experimental data to assist
researchers and environmental risk assessors in making informed decisions.

Overview of Fungicides

Fungicides are essential for modern agriculture, protecting crops from fungal pathogens and
ensuring food security. However, their application can pose risks to non-target organisms and
the wider environment. This guide focuses on the ecotoxicological profiles of four key
fungicides, each with a different mode of action, to provide a comparative risk assessment.

» Pyriofenone: Belongs to the benzophenone chemical class and functions by disrupting actin
polymerization in fungi.

e Azoxystrobin: A broad-spectrum strobilurin fungicide that inhibits mitochondrial respiration by
blocking the Quinone outside (Qo) site of the cytochrome bcl complex.

e Boscalid: A succinate dehydrogenase inhibitor (SDHI) that targets complex Il of the
mitochondrial respiratory chain.
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e Epoxiconazole: A triazole fungicide that inhibits the biosynthesis of ergosterol, a vital

component of fungal cell membranes, by inhibiting the enzyme C14-demethylase.

Comparative Ecotoxicological Data

The following tables summarize the key ecotoxicological endpoints for Pyriofenone,

Azoxystrobin, Boscalid, and Epoxiconazole, providing a quantitative basis for comparison.

Aquatic Ecotoxicity

Table 1: Acute and Chronic Toxicity to Aquatic Organisms

. . . Azoxystrobi . Epoxiconaz
Organism Endpoint Pyriofenone Boscalid |
n ole
96h LC50
Fish (Rainbow >1.1 mg/L[1] 1.76 mg/L[2] 2.7 mg/L[3] 2.2 mg/L
trout)
96h LC50
>1.2 mg/L[1] 4.2 mg/L[2]
(Carp)
Chronic
NOEC 0.033 mg/L[1]  0.147 mg/L[4]
: m : m
(Fathead d J
minnow)
_ 48h EC50
Aquatic ]
(Daphnia 0.79 mg/L[1] 0.83 mg/L[2] 5.33 mg/L[3] 6.7 mg/L
Invertebrates
magna)
Chronic
NOEC
] 0.044 mg/L[4]
(Daphnia
magna)
72h ErC50 0.71-2.2
Algae 3.75 mg/L[3] 1.3 mg/L
(Green algae) mg/L[2]
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LC50: Lethal Concentration for 50% of the test organisms. EC50: Effective Concentration for

50% of the test organisms. NOEC: No Observed Effect Concentration. ErC50: Concentration

causing a 50% reduction in growth rate.

Terrestrial Ecotoxicity

Table 2: Toxicity to Terrestrial Organisms

. . . Azoxystrobi . Epoxiconaz
Organism Endpoint Pyriofenone Boscalid |
n ole
Acute oral
Bird LD50 >2000 mg/kg >2000 mg/kg >2000 mg/kg >2000 mg/kg
irds
(Bobwhite bw bw bw[3] bw
quail)
Dietary LC50
(Bobwhite >5000 ppm >5200 ppm >5000 ppm >5000 ppm
quail)
14d LC50
o >1000 mg/kg >1000 mg/kg >1000 mg/kg 168 mg/kg
Earthworms (Eisenia ) ) ) )
) soil soil[2] soil[3] soil[2]
fetida)
Acute contact >200 u g/bee  >200 p g/bee
Bees >100 p g/bee >100 p g/bee
LD50 [2] [3]
Acute oral >166 p g/bee
>100 pg/bee  >25 p g/bee >100 p g/bee
LD50 [3]

LD50: Lethal Dose for 50% of the test organisms. LC50: Lethal Concentration for 50% of the
test organisms. bw: body weight.

Environmental Fate

Table 3: Environmental Fate Properties
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Parameter Pyriofenone Azoxystrobin Boscalid Epoxiconazole

Soil Degradation
14.8 - 164 days 72 - 164 days[4] 28 - 208 days|[5] 20 - 69 days|[6]

(DT50)
Organic Carbon
N 1260 - 2790 207 - 594 1500 - 3000
Partition ~9500 mL/g[8]
o mL/g mL/g[7] mL/g
Coefficient (Koc)
Bioconcentration
134 - 167 ~21[7] 42 - 56 12.9[6]

Factor (BCF)

DT50: Dissipation Time for 50% of the substance. Koc: Soil Organic Carbon-Water Partitioning
Coefficient. BCF: Bioconcentration Factor.

Experimental Protocols

The ecotoxicological data presented in this guide are primarily generated following
standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD). These protocols ensure data quality and comparability across different
studies and substances.

General Experimental Workflow

The following diagram illustrates a typical workflow for aquatic ecotoxicity testing based on
OECD guidelines.
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Test Preparation
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'
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Predicted Environmental Predicted No-Effect
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'
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(PEC/PNEC ratio)
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Caption: General workflow for aquatic ecotoxicity testing.
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Key OECD Test Guidelines

o OECD 203: Fish, Acute Toxicity Test: This guideline determines the median lethal
concentration (LC50) of a substance to fish over a 96-hour exposure period.

o OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity to
Daphnia magna, a key freshwater invertebrate, by determining the concentration that
immobilizes 50% of the organisms (EC50) within 48 hours.

o OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This guideline
evaluates the effects of a substance on the growth of freshwater algae, with the endpoint
being the concentration that inhibits growth rate by 50% (ErC50) over 72 hours.

o OECD 211: Daphnia magna Reproduction Test: This is a chronic toxicity test that assesses
the impact of a substance on the reproductive output of Daphnia magna over 21 days,
determining the No Observed Effect Concentration (NOEC).

o OECD 222: Earthworm, Reproduction Test: This guideline evaluates the sublethal effects of
substances on earthworms by assessing their reproduction and growth over a period of 8
weeks.

Signaling Pathways and Mode of Action in Non-
Target Organisms

The specific modes of action of these fungicides, while targeting fungal pathways, can also
impact similar or analogous pathways in non-target organisms, leading to ecotoxicological
effects.

Pyriofenone: Actin Disruption

Pyriofenone's primary mode of action is the disruption of actin dynamics. While highly specific
to fungal actin, the fundamental importance of the actin cytoskeleton across eukaryotes raises
the potential for off-target effects.
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Caption: Pyriofenone's impact on the actin cytoskeleton.

Azoxystrobin and Boscalid: Mitochondrial Respiration
Inhibition

Both Azoxystrobin and Boscalid disrupt the mitochondrial electron transport chain, a highly
conserved pathway essential for cellular energy production in most eukaryotes.
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Caption: Inhibition of mitochondrial respiration by Azoxystrobin and Boscalid.

Epoxiconazole: Sterol Biosynthesis Inhibition

Epoxiconazole inhibits the synthesis of ergosterol in fungi. In non-target organisms, it can
interfere with the synthesis of other essential sterols, such as cholesterol in vertebrates,
potentially leading to developmental and reproductive toxicity.
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Caption: Epoxiconazole's interference with sterol biosynthesis.

Conclusion

This comparative guide highlights the distinct ecotoxicological profiles of Pyriofenone,
Azoxystrobin, Boscalid, and Epoxiconazole.

o Pyriofenone generally exhibits low to moderate toxicity to aquatic and terrestrial organisms
in acute tests. Its high Koc value suggests it is likely to bind to soil and sediment, reducing its
mobility in the environment.

o Azoxystrobin shows higher toxicity to aquatic invertebrates and algae compared to fish. Its
persistence in soil can be moderate to long.

» Boscalid demonstrates lower acute toxicity to many aquatic organisms compared to the
other fungicides but has a very high Koc value, indicating strong binding to soil and sediment
and potential for persistence.
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e Epoxiconazole displays moderate toxicity to a range of aquatic and terrestrial organisms and
has a notable persistence in soil.

The selection of a fungicide should consider not only its efficacy against target pathogens but
also its potential impact on the surrounding ecosystem. This guide provides a foundation for a
more detailed, site-specific risk assessment, taking into account local environmental conditions
and the non-target species present. Further research into the chronic and sublethal effects of
these fungicides, as well as their mixtures, is crucial for a comprehensive understanding of their
environmental risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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